Cas no 1807178-29-5 (Ethyl 2,6-diiodo-3-fluorobenzoate)

• Product Name: Ethyl 2,6-diiodo-3-fluorobenzoate
• CAS No: 1807178-29-5
• MF: C₉H₇FI₂O₂
• MW: 419.958030939102
• CID: 4957396
• Update Time: 2025-06-13

Ethyl 2,6-diiodo-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-diiodo-3-fluorobenzoate

• Inchi： 1S/C9H7FI2O2/c1-2-14-9(13)7-6(11)4-3-5(10)8(7)12/h3-4H,2H2,1H3
• InChI Key： SVYBYSSZPQXDKG-UHFFFAOYSA-N
• SMILES： IC1C(=CC=C(C=1C(=O)OCC)I)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2,6-diiodo-3-fluorobenzoate

Comprehensive Overview of Ethyl 2,6-diiodo-3-fluorobenzoate (CAS No. 1807178-29-5)

Ethyl 2,6-diiodo-3-fluorobenzoate (CAS No. 1807178-29-5) is a specialized fluorinated aromatic ester with significant applications in pharmaceutical intermediates and organic synthesis. This compound features a unique combination of halogen substituents (iodine and fluorine) and an ester functional group, making it a versatile building block for drug discovery and material science. Its molecular structure, characterized by the 2,6-diiodo-3-fluoro substitution pattern, offers distinct reactivity in cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed transformations.

In recent years, the demand for halogenated benzoates like Ethyl 2,6-diiodo-3-fluorobenzoate has surged due to their role in developing targeted therapeutics, particularly in kinase inhibitor research. Users often search for "fluorinated building blocks for drug design" or "highly iodinated aromatic compounds," reflecting industry interest in its synthetic utility. The compound’s electron-deficient aromatic ring also aligns with trends in OLED materials and agrochemicals, where fluorine incorporation enhances stability and bioavailability.

The synthesis of Ethyl 2,6-diiodo-3-fluorobenzoate typically involves electrophilic iodination of fluorobenzoate derivatives, a process optimized for minimal byproduct formation. Researchers frequently inquire about "selective iodination techniques" or "ester protection strategies," underscoring the need for precise methodologies. Analytical data (e.g., NMR, HPLC) confirm its high purity, critical for applications in high-throughput screening and medicinal chemistry.

From an SEO perspective, this compound intersects with trending queries like "advanced intermediates for API synthesis" and "fluorine in drug development." Its CAS No. 1807178-29-5 is a key identifier for procurement, often searched alongside terms such as "suppliers of halogenated esters" or "custom synthesis services." The compound’s stability under anhydrous conditions and compatibility with Grignard reagents further expands its utility, addressing common user questions about "handling moisture-sensitive reagents."

In summary, Ethyl 2,6-diiodo-3-fluorobenzoate exemplifies innovation in fine chemical manufacturing, bridging gaps between academia and industrial R&D. Its multifaceted applications—from catalysis to material engineering—make it a focal point for researchers navigating the evolving landscape of functionalized aromatics.